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Compound of Interest

Compound Name: Isopropyl 2-methylbutyrate

Cat. No.: B1580992 Get Quote

Isopropyl 2-methylbutyrate (CAS No. 66576-71-4) is a volatile ester recognized for its

characteristic fruity aroma.[1] This property has led to its widespread application as a flavoring

agent in food and beverages and as a fragrance component in personal care products and

cosmetics.[2][3] Given its prevalence in consumer goods, a thorough understanding of its

toxicological profile is paramount for ensuring human safety and regulatory compliance.

This guide, prepared from the perspective of a Senior Application Scientist, synthesizes the

available toxicological data for Isopropyl 2-methylbutyrate. It moves beyond a simple

recitation of facts to explain the causality behind the experimental designs and the logic

underpinning the risk assessments, particularly in instances where data gaps exist. The

methodologies described adhere to internationally recognized standards, ensuring the

trustworthiness and validity of the findings.

Table 1: Physicochemical Properties of Isopropyl 2-methylbutyrate
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Property Value Source

CAS Number 66576-71-4 [4]

Molecular Formula C₈H₁₆O₂ [2]

Molecular Weight 144.21 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 140 - 144 °C [2]

Flash Point 32.8 °C (91.0 °F) [4]

Density ~0.85 g/cm³ [2]

Solubility
Insoluble in water; soluble in

organic solvents like ethanol
[3]

Part 1: Acute Systemic Toxicity Assessment
Acute toxicity studies are fundamental to characterizing the potential for a substance to cause

adverse health effects following a single, short-term exposure. These studies inform hazard

classification and are critical for establishing safe handling procedures.

Oral Toxicity
The acute oral toxicity has been determined in a study following the OECD Test Guideline 423

(Acute Oral Toxicity – Acute Toxic Class Method). This method involves administering the

substance to a group of fasted animals (typically rats) and observing them for a defined period

for signs of toxicity and mortality.

The result for Isopropyl 2-methylbutyrate indicates a low order of acute oral toxicity.[4]

Table 2: Acute Toxicity Data for Isopropyl 2-methylbutyrate
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Endpoint Species Guideline Result Classification

Acute Oral LD₅₀ Rat OECD 423 > 2000 mg/kg

May be harmful if

swallowed

(H303)[4]

No specific studies on acute dermal or inhalation toxicity were identified. However, for

inhalation, it is noted that "No adverse effects due to inhalation are expected."[4]

Experimental Protocol: OECD 423 (Acute Toxic Class
Method)

Animal Selection: Healthy, young adult rats of a standard laboratory strain are selected.

Housing & Acclimation: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycle, and acclimated for at least 5 days.

Fasting: Prior to dosing, animals are fasted overnight (food, but not water, is withheld).

Dosing: The test substance is administered by oral gavage. The test proceeds sequentially

using a limited number of animals at each step. The starting dose is selected from one of

four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, respiration, etc.), and changes in body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Endpoint Determination: The LD₅₀ is determined based on the observed mortality at different

dose levels. The result > 2000 mg/kg indicates that the median lethal dose is above the

highest tested concentration.

Part 2: Local Tolerance - Irritation and Sensitization
These endpoints assess the potential of a substance to cause local effects on the skin and

eyes upon direct contact.
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Skin and Eye Irritation
The potential for Isopropyl 2-methylbutyrate to cause skin irritation was evaluated according

to OECD Test Guideline 404. The results indicate it is not a skin irritant.[4] While some safety

data sheets may use precautionary language like "causes mild skin irritation," the formal

guideline study is the authoritative source for classification.[4] For eye contact, the substance is

described as causing temporary or mild irritation upon direct contact.[4]

Skin Sensitization
Skin sensitization is an allergic response mediated by the immune system following skin

contact. The potential for Isopropyl 2-methylbutyrate to induce this effect has been assessed

through both animal and human studies.

Animal Study (Guinea Pig Maximization Test - GPMT): A GPMT, conducted according to

OECD Test Guideline 406, found the substance to be non-sensitizing.[4]

Human Study (CNIH): A Confirmation of No Induction in Humans test (also known as a

Human Repeat Insult Patch Test or HRIPT) was conducted with a 20% concentration of

Isopropyl 2-methylbutyrate in white petrolatum. No reactions indicative of sensitization

were observed in any of the 50 volunteers.[5]

Based on the weight of evidence from these studies, Isopropyl 2-methylbutyrate is not

considered a skin sensitizer.[5]

Table 3: Irritation and Sensitization Profile

Endpoint Species Guideline Result

Skin Irritation Rabbit OECD 404 No skin irritation[4]

Eye Irritation N/A N/A

Causes

temporary/mild

irritation[4]

Skin Sensitization Guinea Pig OECD 406 Not sensitizing[4]

Skin Sensitization Human CNIH/HRIPT
Not sensitizing at 20%

[5]
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Experimental Workflow: Skin Sensitization Assessment
The following diagram illustrates the logical flow of a comprehensive skin sensitization

assessment, integrating animal and human data.

Animal Studies Human Confirmatory Studies

Weight of Evidence (WoE)

Guinea Pig Maximization Test
(OECD 406)

Negative

Result: Not Sensitizing

Local Lymph Node Assay
(LLNA, Alternative)

Final Conclusion:
No Concern for

Skin Sensitization

Human Repeat Insult Patch Test
(HRIPT/CNIH)

Negative

Result: No Induction at 20%

Click to download full resolution via product page

Caption: Workflow for skin sensitization assessment.

Part 3: Genotoxicity Assessment
Genotoxicity assays are designed to detect if a substance can cause damage to the genetic

material (DNA) of cells, a potential precursor to cancer or heritable defects. A standard battery

of in vitro tests is typically employed.

For Isopropyl 2-methylbutyrate, the genotoxic potential has been evaluated in two key

assays:

Bacterial Reverse Mutation Assay (Ames Test): This test, conducted according to OECD

Guideline 471, uses multiple strains of Salmonella typhimurium and Escherichia coli to
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detect gene mutations. The substance was tested up to a concentration of 5000 µ g/plate ,

both with and without metabolic activation (S9 mix), and showed no increase in revertant

colonies. This indicates it is not mutagenic under the test conditions.[4][5]

In Vitro Chromosome Aberration Study: This assay, following OECD Guideline 473,

assesses the potential of a substance to cause structural damage to chromosomes in

cultured human peripheral blood lymphocytes. The substance was tested up to 1444 µg/mL

and was found to be non-clastogenic.[5]

The collective results from this battery of tests lead to the conclusion that Isopropyl 2-
methylbutyrate does not present a concern for genotoxicity.[5]

Table 4: Genotoxicity Study Summary

Assay
Test
System

Guideline
Concentrati
on

Metabolic
Activation

Result

Bacterial

Reverse

Mutation

S.

typhimurium

strains

OECD 471
Up to 5000 µ

g/plate

With &

Without S9
Negative[4][5]

Chromosome

Aberration

Human

Lymphocytes
OECD 473

Up to 1444

µg/mL

With &

Without S9
Negative[5]

Diagram: Genotoxicity Testing Strategy
This diagram outlines the standard tiered approach for evaluating the genotoxic potential of a

chemical.

In Vitro Test Battery

Test Substance:
Isopropyl 2-methylbutyrate

Gene Mutation
(Ames Test - OECD 471)

Clastogenicity
(Chromosome Aberration - OECD 473)

NegativeResult

NegativeResult

Conclusion:
Not Genotoxic
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Caption: Standard in vitro genotoxicity testing workflow.

Part 4: Repeated Dose and Reproductive Toxicity -
The TTC Approach
For many specialty chemicals like flavor and fragrance ingredients, conducting long-term

repeated dose or reproductive toxicity studies is not always feasible or necessary, especially

when human exposure is very low. In such cases, the Threshold of Toxicological Concern

(TTC) approach provides a scientifically robust method for safety assessment.[6][7]

No specific repeated dose or reproductive toxicity studies are available for Isopropyl 2-
methylbutyrate.[5]

The risk assessment for these endpoints is therefore based on the TTC. The TTC is a human

exposure threshold value for a group of chemicals; below this threshold, there is a very low

probability of an appreciable risk to human health. Chemicals are categorized into one of three

"Cramer Classes" based on their chemical structure and predicted toxicity.

Isopropyl 2-methylbutyrate is classified as a Cramer Class I material, which represents

substances with simple structures and low predicted toxicity.[5]

Repeated Dose Toxicity: The total systemic exposure to Isopropyl 2-methylbutyrate from

its use in consumer products is estimated to be 2.3 µg/kg/day. This is well below the

established TTC of 30 µg/kg/day for a Cramer Class I substance.[5]

Reproductive Toxicity: Similarly, the systemic exposure of 2.3 µg/kg/day is below the TTC for

reproductive toxicity for a Cramer Class I material (30 µg/kg/day).[5]

Therefore, based on the TTC approach, Isopropyl 2-methylbutyrate does not present a

safety concern for repeated dose or reproductive toxicity at current exposure levels.[5]

Diagram: Decision Process for Repeated Dose Toxicity
Assessment
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Assess Repeated Dose Toxicity
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(2.3 µg/kg/day)

Compare Exposure to TTC
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Caption: Decision tree for repeated dose toxicity using the TTC approach.
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Part 5: Regulatory and Expert Panel Assessments
Independent expert panels provide crucial oversight and validation of chemical safety

assessments.

Research Institute for Fragrance Materials (RIFM): The RIFM Expert Panel has evaluated

Isopropyl 2-methylbutyrate and concluded that the existing information supports its safe

use as a fragrance ingredient.[5] Their assessment covers genotoxicity, repeated dose

toxicity, reproductive toxicity, and skin sensitization, concluding no concerns at current use

levels.[5]

Joint FAO/WHO Expert Committee on Food Additives (JECFA): In 1997, JECFA evaluated

Isopropyl 2-methylbutyrate and allocated an Acceptable Daily Intake (ADI) of "No safety

concern at current levels of intake when used as a flavouring agent."[3]

Conclusion
The toxicological data for Isopropyl 2-methylbutyrate demonstrates a favorable safety profile

for its use as a fragrance and flavor ingredient. It exhibits low acute oral toxicity, is not a skin

irritant or sensitizer, and shows no evidence of genotoxic potential in a standard in vitro test

battery. While specific long-term toxicity data is lacking, the application of the Threshold of

Toxicological Concern (TTC) principle, supported by low consumer exposure estimates,

provides confidence in its safety regarding repeated dose and reproductive effects. These

findings are corroborated by positive safety assessments from expert panels such as RIFM and

JECFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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